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molecular formula C14H18BrN3O4 B8344605 (5'-bromo-3'-nitro-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-yl)-acetic acid ethyl ester

(5'-bromo-3'-nitro-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-yl)-acetic acid ethyl ester

Cat. No. B8344605
M. Wt: 372.21 g/mol
InChI Key: ZLWHLUQQGPZSGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08952004B2

Procedure details

To a suspension of 1.00 g (2.69 mmol) of (5′-bromo-3′-nitro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-yl)-acetic acid ethyl ester in a 1:1 mixture of water:methanol (50 mL) is added 2.0 mL (5.0 mmol) of sodium hydroxide as a 10% aqueous solution. The mixture is heated at 60° C. for 1 hour then cooled to room temperature and the pH of the mixture is adjusted to approximately pH 5 by the addition of a 2 N solution of hydrochloric acid. The mixture is extracted with ethyl acetate and the combined organic phase is dried over anhydrous sodium sulfate and concentrated under reduced pressure to provide 0.700 g (75.7%) of (5′-bromo-3′-nitro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-yl)-acetic acid as an orange oil. No further purification is performed.
Name
(5′-bromo-3′-nitro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-yl)-acetic acid ethyl ester
Quantity
1 g
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
sodium hydroxide
Quantity
2 mL
Type
reactant
Reaction Step Four
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
methanol
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
(5′-bromo-3′-nitro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-yl)-acetic acid
Yield
75.7%

Identifiers

REACTION_CXSMILES
C([O:3][C:4](=[O:22])[CH2:5][CH:6]1[CH2:11][CH2:10][N:9]([C:12]2[C:17]([N+:18]([O-:20])=[O:19])=[CH:16][C:15]([Br:21])=[CH:14][N:13]=2)[CH2:8][CH2:7]1)C.O.[OH-].[Na+].Cl>CO>[Br:21][C:15]1[CH:16]=[C:17]([N+:18]([O-:20])=[O:19])[C:12]([N:9]2[CH2:8][CH2:7][CH:6]([CH2:5][C:4]([OH:22])=[O:3])[CH2:11][CH2:10]2)=[N:13][CH:14]=1 |f:2.3|

Inputs

Step One
Name
(5′-bromo-3′-nitro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-yl)-acetic acid ethyl ester
Quantity
1 g
Type
reactant
Smiles
C(C)OC(CC1CCN(CC1)C1=NC=C(C=C1[N+](=O)[O-])Br)=O
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Three
[Compound]
Name
solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
hydrochloric acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Step Four
Name
sodium hydroxide
Quantity
2 mL
Type
reactant
Smiles
[OH-].[Na+]
[Compound]
Name
aqueous solution
Quantity
0 (± 1) mol
Type
reactant
Smiles
Name
methanol
Quantity
50 mL
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
then cooled to room temperature
EXTRACTION
Type
EXTRACTION
Details
The mixture is extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the combined organic phase is dried over anhydrous sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Name
(5′-bromo-3′-nitro-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-yl)-acetic acid
Type
product
Smiles
BrC=1C=C(C(=NC1)N1CCC(CC1)CC(=O)O)[N+](=O)[O-]
Measurements
Type Value Analysis
AMOUNT: MASS 0.7 g
YIELD: PERCENTYIELD 75.7%
YIELD: CALCULATEDPERCENTYIELD 75.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.